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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B073778 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

linalool oxide, a common fragrance ingredient and chemical intermediate. Adherence to these

protocols is critical for maintaining a safe laboratory environment and complying with regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with linalool oxide and to use appropriate personal protective equipment (PPE). Linalool
oxide is classified as a combustible liquid that is harmful if swallowed and may cause skin and

serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles to protect against splashes.[4]

Hand Protection: Use organic-resistant gloves, such as latex or vinyl, to prevent skin contact.

[4]

Body Protection: A lab coat or other protective clothing should be worn.
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Respiratory Protection: Ensure work is conducted in a well-ventilated area. If inhalation of

mists or vapors is possible, a respirator may be necessary.[1]

Linalool Oxide Properties and Hazard Information
A summary of key quantitative data for linalool oxide is provided in the table below for easy

reference.

Property Value Source

CAS Number 1365-19-1 [1]

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [5]

Appearance Clear mobile liquid [4]

Boiling Point 143°C [4]

Flash Point 69°C [4]

Vapor Pressure 0.002 mm Hg at 25°C [2]

Relative Density 0.943 (water = 1) [4]

Solubility

Insoluble in water; Soluble in

alcohol, acetone, ether,

petroleum ether

[4]

LD50 (Oral, Rat) 1150 mg/kg [5]

LD50 (Dermal, Rabbit) 2500 mg/kg [2]

Step-by-Step Disposal Protocol for Linalool Oxide
The disposal of linalool oxide must be conducted in accordance with local, state, and federal

regulations.[6] In a laboratory setting, this typically involves treating it as hazardous waste.[7][8]

Experimental Protocol: Waste Collection and Labeling
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Designate as Hazardous Waste: Treat all unwanted linalool oxide, including contaminated

materials, as hazardous waste.[7]

Use Appropriate Waste Containers:

Store liquid linalool oxide waste in a designated, leak-proof container with a secure,

screw-on cap.[9] The original container is often a suitable choice.[7]

Ensure the container material is compatible with linalool oxide. Plastic containers are

often preferred for hazardous waste.[10]

For solid waste contaminated with linalool oxide (e.g., absorbent materials from a spill,

gloves, paper towels), double-bag the waste in clear plastic bags.[9]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[10]

The label must include the full chemical name ("Linalool Oxide"), the quantity of waste,

the date of generation, the place of origin (e.g., department, room number), and the

Principal Investigator's name and contact information.[10] For mixtures, list each chemical

component.[10]

Storage:

Store the hazardous waste container in a designated satellite accumulation area.[8]

Ensure secondary containment, such as a lab tray, is used to capture any potential spills

or leaks.[9] The secondary container should be capable of holding 110% of the volume of

the primary container.[9]

Segregate linalool oxide waste from incompatible materials, such as strong oxidizing

agents.[4]

Arrange for Disposal:

Do not dispose of linalool oxide down the drain or in regular trash.[10][11]
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Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous

waste disposal contractor to arrange for pickup and proper disposal.[7][10]

Accidental Release Measures
In the event of a spill:

Remove all sources of ignition.[6]

Ensure adequate ventilation.[1]

Wear appropriate PPE as described above.[1]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[1][4]

Collect the absorbed material and place it in a suitable, labeled container for disposal as

hazardous waste.[1]

Clean the spill area thoroughly with soap and water.[4]

Disposal of Empty Containers
Empty containers that held linalool oxide must also be managed properly.

If the container held a non-acute hazardous waste, it can often be disposed of as regular

trash after all contents have been removed, the container is air-dried, and the label has been

defaced.[7]

For containers that held acutely toxic chemicals, triple-rinsing with a suitable solvent is

required. The rinsate must be collected and disposed of as hazardous waste.[7][12] Given

that linalool oxide is harmful, it is best practice to consult with your EHS office for specific

guidance on rinsing and container disposal.

Logical Workflow for Linalool Oxide Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of linalool oxide.
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Caption: Workflow for the proper disposal of linalool oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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